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Compound of Interest

Compound Name: Tazarotenic Acid-d8

Cat. No.: B15558130 Get Quote

This guide provides comprehensive safety and handling protocols for Tazarotenic Acid-d8, a

deuterated analog of Tazarotenic Acid. The information herein is intended for researchers,

scientists, and professionals in drug development. While specific safety data for Tazarotenic
Acid-d8 is limited, this document extrapolates from the known safety profile of the parent

compounds, Tazarotene and Tazarotenic Acid, to ensure best practices in a laboratory setting.

Introduction to Tazarotenic Acid-d8
Tazarotenic Acid-d8 is the deuterated form of Tazarotenic Acid, the active metabolite of the

topical retinoid Tazarotene. The deuterium labeling at the four methyl groups of the 4,4-

dimethylthiochroman ring system makes it a valuable internal standard for quantitative

bioanalytical applications, such as mass spectrometry-based assays, due to its mass shift of +8

m/z compared to the unlabeled compound[1]. Its chemical stability under standard laboratory

conditions ensures no significant hydrogen-deuterium exchange occurs, providing reliability in

experimental settings[1].

Hazard Identification and Classification
Based on the data for the parent compound, Tazarotene, Tazarotenic Acid-d8 should be

handled as a substance with potential reproductive toxicity.

GHS Classification (based on Tazarotene):

Reproductive Toxicity: Category 2
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Hazard Statements (based on Tazarotene):

H361: Suspected of damaging fertility or the unborn child.

Signal Word: Warning

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Tazarotenic
Acid-d8 and its parent compounds.

Property
Tazarotenic Acid-
d8

Tazarotenic Acid Tazarotene

Molecular Formula C₁₉H₉D₈NO₂S[2] C₁₉H₁₇NO₂S[3] C₂₁H₂₁NO₂S

Molecular Weight 331.46 g/mol [2] 323.41 g/mol [3] 351.46 g/mol

CAS Number Not Available[2] 118292-41-4[3] 118292-40-3[4]

Appearance Solid Solid Solid

Purity (by HPLC) >95%[1] ≥90%[3] ≤100%[4]

Toxicological Data (Based on Tazarotene)
The toxicological data for Tazarotenic Acid-d8 has not been explicitly determined. The

following data for the parent compound, Tazarotene, should be used for risk assessment.

Metric Value Species Route Reference

LD50 >2 g/kg Rat Oral

TDLo

0.14 mg/kg / 1

week

(intermittent)

Human Oral

Developmental

Toxicity No-Effect

Level

0.05 mg/kg/day Rat, Rabbit Oral [5]
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Excessive topical use of Tazarotene may lead to significant skin reactions such as redness,

peeling, or discomfort. Oral ingestion has been associated with potential liver function effects

and hypertriglyceridemia[5].

Handling and Storage
5.1. Personal Protective Equipment (PPE)

Gloves: Wear protective gloves.

Clothing: Wear protective clothing.

Eye/Face Protection: Use eye and face protection.

Respiratory Protection: Avoid inhalation of dust. Ensure adequate ventilation.

5.2. Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

Eyewash stations and safety showers should be readily accessible.

5.3. Storage Conditions

Compound Recommended Storage

Tazarotenic Acid-d8 +4°C[1]

Tazarotenic Acid Refrigerator (2-8°C) for long-term storage[3]

Tazarotene

Keep refrigerated to maintain product quality[4].

Store locked up in a dry, well-ventilated place

with the container tightly closed[4].

5.4. Spills and Disposal

Spills: In case of a spill, avoid generating dust. Cover drains and collect the material into a

suitable container for disposal. Clean the affected area thoroughly.
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Disposal: Dispose of contents and container to an approved waste disposal plant.

Experimental Protocols and Workflows
6.1. General Laboratory Safety Workflow

The following diagram illustrates a standard workflow for handling Tazarotenic Acid-d8 in a

laboratory setting.
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General laboratory workflow for handling Tazarotenic Acid-d8.

6.2. Hierarchy of Safety Controls
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This diagram outlines the logical relationship of safety precautions when working with

potentially hazardous chemicals.

Hierarchy of Safety Controls

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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